Cas no 959237-03-7 (3-(Hydroxymethyl)-4-isopropoxybenzaldehyde)

• Product Name: 3-(Hydroxymethyl)-4-isopropoxybenzaldehyde
• CAS No: 959237-03-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD03180282
• CID: 1085774
• PubChem ID: 22039668
• Update Time: 2025-04-20

3-(Hydroxymethyl)-4-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-4-isopropoxybenzaldehyde
• 3-(hydroxymethyl)-4-propan-2-yloxybenzaldehyde
• MFCD03180282
• DTXSID60621912
• 3-(Hydroxymethyl)-4-[(propan-2-yl)oxy]benzaldehyde
• SCHEMBL5881984
• SB83912
• BS-24543
• CS-0205739
• AKOS006283723
• 959237-03-7
• DB-105113

• MDL： MFCD03180282
• Inchi： 1S/C11H14O3/c1-8(2)14-11-4-3-9(6-12)5-10(11)7-13/h3-6,8,13H,7H2,1-2H3
• InChI Key： JQXDMMRPSMKGSR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1CO)C(C)C

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 341.421°C at 760 mmHg
• Flash Point: 132.438°C
• Refractive Index: 1.556
• PSA: 46.53000
• LogP: 1.77860